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Compound of Interest

Compound Name: Aluminum nitrate

Cat. No.: B085435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of the properties, synthesis, and

thermal behavior of aluminum nitrate in its common hydrated form (nonahydrate) versus its

anhydrous form. This document is intended to serve as a detailed resource, incorporating

quantitative data, experimental methodologies, and process visualizations to support research

and development activities.

Core Properties: A Comparative Analysis
Aluminum nitrate is a salt of aluminum and nitric acid that exists most commonly as a

crystalline hydrate, specifically aluminum nitrate nonahydrate (Al(NO₃)₃·9H₂O).[1][2] The

anhydrous form, Al(NO₃)₃, is less common as it is difficult to obtain; the hydrated salt tends to

decompose upon heating rather than simply losing its water of crystallization.[1] Both forms are

white, crystalline solids and are highly soluble in water.[3]

Physical and Chemical Data
The fundamental properties of the anhydrous and nonahydrate forms of aluminum nitrate are

summarized below for direct comparison.

Table 1: Physical and Chemical Properties
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Property
Aluminum Nitrate
Anhydrous

Aluminum Nitrate
Nonahydrate

Chemical Formula Al(NO₃)₃ Al(NO₃)₃·9H₂O

Molar Mass 212.996 g/mol [1][4] 375.134 g/mol [1][4]

Appearance
White hygroscopic

crystals/powder[1][3]

White, deliquescent crystalline

solid[1][3]

Odor Odorless[3] Odorless when fresh[1]

Density Not readily available 1.72 g/cm³[1][3][4]

Melting Point 66 °C (151 °F)[1][2][4] 73.9 °C (165 °F)[1][2][4]

Boiling Point
150 °C (302 °F),

decomposes[3][4]

Decomposes upon heating[2]

[3][4][5]

Table 2: Solubility Data

Solvent
Solubility of Anhydrous (
g/100 mL)

Solubility of Nonahydrate (
g/100 mL)

Water
60.0 @ 0 °C[1][2]73.9 @ 20

°C[1][2]160 @ 100 °C[1][2]
67.3 @ unspecified temp.[1][2]

Methanol 14.45[1][2] 14.45[6]

Ethanol 8.63[1][2] 8.63[6]

Ethylene Glycol 18.32[1][2] 18.32[6]

Acetone Soluble[7] Soluble[8]

Key Chemical Processes & Relationships
The relationship between the hydrated and anhydrous forms is primarily defined by the

presence of water of crystallization, which significantly impacts thermal stability.
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Aluminum Nitrate Nonahydrate
Al(NO₃)₃·9H₂O
(Stable Form)

Anhydrous Aluminum Nitrate
Al(NO₃)₃

(Unstable, Hygroscopic)

 Dehydration (Difficult)
-9H₂O 

Decomposition Products
(Al₂O₃, NOx, O₂, H₂O)

 Strong Heating
(>150°C) 

 Hydration
+9H₂O (from air) 

 Heating 

Click to download full resolution via product page

Figure 1: Relationship between hydrated and anhydrous aluminum nitrate.

Thermal Decomposition Pathway
The thermal decomposition of aluminum nitrate nonahydrate is a multi-stage process. It does

not cleanly dehydrate to the anhydrous salt but instead undergoes a series of overlapping

dehydration and hydrolytic decomposition steps, ultimately yielding amorphous alumina.[9] The

process begins at temperatures between 150-200 °C, producing aluminum oxide, nitrogen
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dioxide, and oxygen.[1] Gaseous products identified during decomposition include H₂O, HNO₃,

NO₂, NO, and N₂O.[10]
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Thermal Decomposition of Al(NO₃)₃·9H₂O

Al(NO₃)₃·9H₂O
(Solid)

Stage 1: Partial Dehydration
(Melting & Initial H₂O loss)

 Heat (~74°C - 150°C) Stage 2: Hydrolytic Decomposition
(Further dehydration & loss of NO₃⁻ groups)

 Heat (150°C - 200°C) 

Final Product:
Amorphous Al₂O₃

(Solid)

Gaseous Products:
H₂O, NO₂, O₂
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Synthesis Workflow: Al(OH)₃ + HNO₃

1. Add Al(OH)₃ powder to
Nitric Acid Solution

2. Heat gently (~70°C) with stirring
until fully dissolved

3. Filter the warm solution
to remove impurities

4. Cool the clear filtrate
to induce crystallization

5. Isolate Al(NO₃)₃·9H₂O crystals
via vacuum filtration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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